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Compound of Interest

Compound Name: 2-Methoxyphenyl benzoate

Cat. No.: B1194103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Guaiacol benzoate, also known as 2-methoxyphenyl benzoate, is an organic compound with

the chemical formula C₁₄H₁₂O₃. It is an ester of guaiacol and benzoic acid. This document

provides a comprehensive overview of the known physical and chemical properties of guaiacol

benzoate, detailed experimental protocols for their determination, and a summary of its

synthesis. This guide is intended to be a valuable resource for researchers and professionals in

the fields of chemistry and drug development.

Chemical Structure and Identifiers
Property Value

Chemical Name 2-methoxyphenyl benzoate

Synonyms
Guaiacol benzoate, Benzoic acid, 2-

methoxyphenyl ester

Molecular Formula C₁₄H₁₂O₃

Molecular Weight 228.24 g/mol

CAS Number 531-37-3[1]
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Physical Properties
A summary of the key physical properties of guaiacol benzoate is presented in the table below.

Property Value Source

Melting Point 59-61 °C Not explicitly cited

Boiling Point 390.3 °C (estimated) Not explicitly cited

Appearance White crystalline solid Not explicitly cited

Solubility
Soluble in ethanol, DMSO.

Sparingly soluble in water.[2]

LogP 3.06 [1]

Experimental Protocols
Synthesis of Guaiacol Benzoate via Schotten-Baumann
Reaction
The synthesis of guaiacol benzoate can be achieved through the Schotten-Baumann reaction,

which involves the acylation of guaiacol with benzoyl chloride in the presence of a base.

Materials:

Guaiacol (2-methoxyphenol)

Benzoyl chloride

10% aqueous sodium hydroxide (NaOH) solution

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Separatory funnel
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Stir plate and stir bar

Ice bath

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve guaiacol in dichloromethane.

Cool the solution in an ice bath.

Slowly add 10% aqueous sodium hydroxide solution to the flask while stirring.

Add benzoyl chloride dropwise to the stirring mixture.

Allow the reaction to proceed at room temperature for 1-2 hours with continuous stirring.

Transfer the reaction mixture to a separatory funnel.

Separate the organic layer and wash it sequentially with 5% aqueous HCl, saturated

aqueous NaHCO₃, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude

guaiacol benzoate.

The crude product can be purified by recrystallization from a suitable solvent such as

ethanol.

Workflow Diagram for Synthesis:
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Synthesis of Guaiacol Benzoate
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Caption: Workflow for the synthesis of guaiacol benzoate.
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Determination of Melting Point
Apparatus:

Melting point apparatus (e.g., digital melting point device)

Capillary tubes

Procedure:

Ensure the guaiacol benzoate sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a rate of 10-20 °C/min initially.

Observe the sample closely. When the first signs of melting are observed, note the

temperature.

Continue heating and record the temperature at which the last solid melts.

The melting point is reported as a range from the temperature of initial melting to the

temperature of complete melting.

For a more accurate determination, repeat the measurement with a slower heating rate (1-2

°C/min) near the expected melting point.

Determination of Solubility
Materials:

Guaiacol benzoate

Solvents of interest (e.g., water, ethanol, DMSO)

Vials or test tubes
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Vortex mixer

Water bath or incubator

Procedure:

Weigh a specific amount of guaiacol benzoate (e.g., 10 mg) and place it into a vial.

Add a small, measured volume of the solvent (e.g., 1 mL) to the vial.

Vortex the mixture vigorously for 1-2 minutes at room temperature.

Visually inspect the solution for any undissolved solid.

If the solid dissolves completely, the substance is soluble at that concentration.

If the solid does not dissolve, the mixture can be gently heated (e.g., in a 37°C water bath)

for a short period to assess temperature effects on solubility.

If the solid remains undissolved, the substance is considered sparingly soluble or insoluble in

that solvent at the tested concentration.

The solubility can be quantified by preparing a saturated solution, filtering the undissolved

solid, and determining the concentration of the solute in the filtrate using a suitable analytical

method (e.g., UV-Vis spectroscopy or HPLC).

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum of guaiacol benzoate would be

expected to show signals corresponding to the aromatic protons of both the guaiacyl and

benzoyl moieties, as well as the methoxy group protons.

¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum would display distinct signals for the

carbonyl carbon of the ester, the aromatic carbons, and the methoxy carbon.[3]

Fourier-Transform Infrared (FT-IR) Spectroscopy
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The FT-IR spectrum of guaiacol benzoate is expected to exhibit characteristic absorption bands

for the C=O stretching of the ester group (around 1730 cm⁻¹), C-O stretching vibrations, and

aromatic C-H and C=C stretching vibrations.[4][5]

Mass Spectrometry (MS)
The mass spectrum of guaiacol benzoate would show a molecular ion peak corresponding to

its molecular weight. Common fragmentation patterns for benzoate esters include the loss of

the alkoxy group and the formation of the benzoyl cation (m/z 105).[6][7]

Potential Biological Activity
While specific signaling pathways for guaiacol benzoate are not well-documented, related

compounds like guaiacol have been studied for their biological activities. Guaiacol itself is

known to be a precursor in the synthesis of various flavorants and has been investigated for its

potential as an expectorant, antiseptic, and local anesthetic.[8][9] Further research is needed to

elucidate the specific biological roles and mechanisms of action of guaiacol benzoate.

Conclusion
This technical guide provides a summary of the known physical properties of guaiacol

benzoate and outlines experimental protocols for their determination. The synthesis via the

Schotten-Baumann reaction is a standard method for its preparation. While some

spectroscopic data is available, further experimental work is required to fully characterize its

properties, including a detailed analysis of its crystal structure and a comprehensive

investigation into its biological activities and potential signaling pathways. This information will

be crucial for its future applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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